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Initial research indicates that Iosimenol is a novel, non-ionic, dimeric, iso-osmolar radiographic

contrast medium.[1][2] At present, there is a lack of published scientific literature detailing the

direct application of Iosimenol as a therapeutic agent or a research tool in the field of tumor

angiogenesis.

Iosimenol has been evaluated in clinical trials for its safety and efficacy as a contrast agent for

arteriography and computed tomography, where it has shown a safety profile comparable to

other iso-osmolar contrast media like iodixanol.[1] The primary focus of existing research has

been on its properties as a contrast medium, such as its lower viscosity compared to iodixanol

at the same iodine concentration.[1]

While the broader field of tumor angiogenesis research is robust, with well-established in vitro

and in vivo assays and a deep understanding of signaling pathways like the VEGF pathway,

there are no specific studies that have utilized Iosimenol to either inhibit or promote

angiogenesis.

One study investigated the use of a different small molecular weight contrast material, Iohexol,

to monitor the effects of the angiogenesis inhibitor bevacizumab using dynamic CT scans.[3][4]

However, the results indicated that Iohexol-enhanced CT scans did not show a significant

difference in microvascular leakiness before and after treatment, suggesting its limitation in this

specific application.[3][4]

Conclusion: Based on the available information, Iosimenol's role is currently confined to its use

as a radiographic contrast agent. There is no evidence to suggest its use in experimental
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protocols or as a subject of study within tumor angiogenesis research. Therefore, detailed

application notes, protocols, and quantitative data regarding its use in this specific research

area cannot be provided at this time. Researchers interested in studying tumor angiogenesis

have a variety of other established tools and methodologies at their disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Intra-arterial and intravenous applications of Iosimenol 340 injection, a new non-ionic,
dimeric, iso-osmolar radiographic contrast medium: phase 2 experience - PMC
[pmc.ncbi.nlm.nih.gov]

2. Electrocardiographic response to intravenous and intraarterial injection of iosimenol (a
new, iodinated, non-ionic, iso-osmolar contrast medium) - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. In-vivo monitoring of angiogenesis-inhibitory treatment effects by contrast-enhanced
dynamic CT in a xenograft tumor model - PMC [pmc.ncbi.nlm.nih.gov]

4. In vivo monitoring of angiogenesis inhibitory treatment effects by dynamic contrast-
enhanced computed tomography in a xenograft tumor model - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application of Iosimenol in Tumor Angiogenesis
Research: Current Status]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672088#application-of-iosimenol-in-tumor-
angiogenesis-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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